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Compound of Interest

Compound Name: Stachartin C

Cat. No.: B1163457

A comprehensive review of available scientific literature reveals that "Stachartin C" is not a
recognized or characterized secondary metabolite derived from the fungus Stachybotrys
chartarum or any other known organism. Extensive searches for its discovery, origin, chemical
structure, and biological activity have yielded no specific data. This suggests that "Stachartin
C" may be a misnomer, a yet-to-be-published discovery, or a compound known by an
alternative name that is not indexed in current scientific databases.

Stachybotrys chartarum, colloquially known as black mold, is a well-documented producer of a
diverse and potent arsenal of secondary metabolites.[1][2][3] These compounds are of
significant interest to researchers, scientists, and drug development professionals due to their
wide range of biological activities, including potent toxicity and potential therapeutic
applications.[1][4] The major classes of secondary metabolites isolated from S. chartarum
include trichothecenes, atranones, and phenylspirodrimanes.

While the initial query for "Stachartin C" did not provide direct results, a single study on the
secondary metabolite profiles of different Stachybotrys strains briefly mentions "St C" in a figure
illustrating the relative abundance of various metabolites. However, this reference lacks any
accompanying structural elucidation, quantitative data, or detailed experimental protocols,
making it impossible to definitively identify or characterize "Stachartin C."

Without a confirmed structure or biological data for "Stachartin C," a detailed technical guide
on its core aspects cannot be constructed. The following sections outline the general
methodologies and approaches that would be employed in the discovery and characterization
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of a novel secondary metabolite from S. chartarum, which would be applicable if "Stachartin
C" were to be identified in the future.

General Experimental Protocols for the Discovery
and Characterization of Fungal Metabolites

The isolation and characterization of a novel secondary metabolite like the hypothetical
"Stachartin C" would typically follow a standardized workflow in natural product chemistry.

Fungal Cultivation and Extraction

The process would begin with the cultivation of Stachybotrys chartarum on a suitable growth
medium to encourage the production of secondary metabolites.

Table 1: Hypothetical Fungal Cultivation and Extraction Parameters

Parameter Description

) Stachybotrys chartarum (specific strain to be
Fungal Strain
documented)

) Potato Dextrose Agar (PDA) or Yeast Extract
Growth Medium
Sucrose (YES) agar

Incubation Time 14-21 days

Temperature 25°C

) Ethyl acetate or a mixture of chloroform and
Extraction Solvent
methanol

Extraction Method Liguid-liquid extraction or solid-phase extraction

Chromatographic Separation and Purification

The crude extract obtained from the fungal culture is a complex mixture of compounds. High-
Performance Liquid Chromatography (HPLC) is a key technique used to separate and purify
individual metabolites.
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Table 2: Hypothetical HPLC Parameters for Purification

Parameter Description
Column C18 reverse-phase column
Mobile Phase A gradient of water and acetonitrile or methanol

UV-Vis Diode Array Detector (DAD) and/or Mass
Spectrometry (MS)

Detection

_ . Automated fraction collector based on UV
Fraction Collection )
absorbance or mass detection

Structure Elucidation

Once a pure compound is isolated, its chemical structure is determined using a combination of
spectroscopic techniques.

Table 3: Spectroscopic and Spectrometric Techniques for Structure Elucidation

Technique Information Obtained

Mass Spectrometry (MS) Molecular weight and elemental formula

Nuclear Magnetic Resonance (NMR)

IH NMR Number and type of protons, connectivity

13C NMR Number and type of carbon atoms

2D NMR (COSY, HSQC, HMBC) Detailed connectivity and stereochemistry
Infrared (IR) Spectroscopy Presence of specific functional groups
Ultraviolet-Visible (UV-Vis) Spectroscopy Information about conjugated systems

Visualization of a Hypothetical Discovery Workflow

The logical flow from fungal culture to a characterized compound can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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